Cas no 18002-30-7 (4-methoxy-5-methyl-1-(oxolan-2-yl)pyrimidin-2-one)

4-methoxy-5-methyl-1-(oxolan-2-yl)pyrimidin-2-one structure
18002-30-7 structure
Product Name:4-methoxy-5-methyl-1-(oxolan-2-yl)pyrimidin-2-one
CAS No:18002-30-7
MF:C10H14N2O3
MW:210.229762554169
CID:906798
PubChem ID:266917
Update Time:2025-04-19

4-methoxy-5-methyl-1-(oxolan-2-yl)pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-5-methyl-1-(oxolan-2-yl)pyrimidin-2-one
    • 4-methoxy-5-methyl-1-tetrahydrofuran-2-yl-1H-pyrimidin-2-one
    • NSC105802
    • MLS002703847
    • NCIOpen2_007356
    • DTXSID40295857
    • SMR001570561
    • 4-methoxy-5-methyl-1-(tetrahydrofuran-2-yl)pyrimidin-2(1h)-one
    • CHEMBL2136161
    • 18002-30-7
    • NSC-105802
    • Inchi: 1S/C10H14N2O3/c1-7-6-12(8-4-3-5-15-8)10(13)11-9(7)14-2/h6,8H,3-5H2,1-2H3
    • InChI Key: LIYXJPNEWHAULU-UHFFFAOYSA-N
    • SMILES: O1CCCC1N1C(N=C(C(C)=C1)OC)=O

Computed Properties

  • Exact Mass: 210.10000
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 53.35000
  • LogP: 0.86930
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